

# Quantitative Effects on Renal Glucose Handling

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Canagliflozin

CAS No.: 842133-18-0

Cat. No.: S522556

Get Quote

The following tables summarize the key quantitative changes in RTG and UGE induced by **canagliflozin** across preclinical and clinical studies.

**Table 1: Effects of Canagliflozin in Preclinical Animal Models**


Animal Model	Canagliflozin Dose	Effect on RTG	Effect on Urinary Glucose Excretion (UGE) & Glycemia
Zucker Diabetic Fatty (ZDF) Rats [1]	1 mg/kg	Lowered from <b>415 ± 12 mg/dL</b> to <b>94 ± 10 mg/dL</b>	Increased UGE; reduced blood glucose and HbA1c after 4 weeks
db/db Mice [1]	Acute dosing	-	Dose-dependently decreased blood glucose concentrations
Obese Rodent Models [1]	Various	-	Increased UGE; decreased body weight gain, epididymal fat, and liver weight

**Table 2: Effects of Canagliflozin in Human Clinical Studies**

Study Population / Type	Canagliflozin Dose	Effect on RTG	Effect on Urinary Glucose Excretion (UGE)
Patients with T2DM [2]	100 mg daily	Lowered from a baseline of ~240 mg/dL	Increased mean UGE to approximately 100 g/day
Patients with T2DM [2]	300 mg daily	Maximal suppression to ~70-90 mg/dL over 24 hours	Increased mean UGE to approximately 100 g/day
Patients with T2DM [3] [4]	100 mg daily for 8 days	Measured reduction (novel MMTT-based method validated)	Correlated increase in UGE

## Mechanism of Action & Signaling Pathway

**Canagliflozin** works by competitively and reversibly inhibiting SGLT2, the primary transporter responsible for glucose reabsorption in the early proximal tubule [2]. The following diagram visualizes the signaling pathway through which this inhibition improves glycemic control.



[Click to download full resolution via product page](#)

## Detailed Experimental Protocols

The robust data on **canagliflozin**'s pharmacodynamics are derived from well-established experimental methods.

## Determining RTG via Stepwise Hyperglycemic Clamp (SHCP)

The SHCP is considered the gold standard for measuring RTG, though it is complex and limited to specialized labs [3] [4].

- **Procedure:**
  - **Subject Preparation:** Patients are typically studied after an overnight fast.
  - **Blood Glucose Control:** A Biostator or similar device is used to maintain arterialized venous blood glucose at predetermined, stepwise-increasing targets (e.g., 126, 171, 216, 261, and 306 mg/dL in untreated subjects) via a variable intravenous glucose infusion [4].
  - **Urine Collection:** Urine is collected over specific periods (e.g., the last 1.5 hours) at each blood glucose plateau to measure the rate of UGE.
  - **Data Analysis:** The relationship between UGE and blood glucose is analyzed. RTG is determined as the blood glucose concentration at which UGE begins to increase substantially from zero, often using nonlinear regression to fit the threshold model [4].

## Validated Novel Method Using Mixed-Meal Tolerance Test (MMTT)

A simpler method validated against the SHCP allows for RTG estimation in broader clinical trial settings [3] [4].

- **Procedure:**
  - **Intervention:** Subjects undergo a standardized mixed-meal test (e.g., a meal containing ~700 kcal with 100 g carbohydrates).
  - **Blood Sampling:** Blood glucose (BG) is measured at multiple time points (e.g., -15, 0, 30, 60, 90, 120, 180, and 240 minutes).
  - **Urine Collection:** Urine is collected over timed intervals (e.g., 0-2 hours and 2-4 hours post-meal) to measure total glucose excreted.
  - **Calculation:** RTG is calculated using the measured BG, UGE rate, and an estimate of the glomerular filtration rate (eGFR), based on a validated threshold model [4]. This method showed excellent agreement with the SHCP, with a concordance correlation coefficient of 0.94 [3] [4].

## Relevance in Drug Development & Research

Understanding and measuring RTG is critical for several reasons in a drug development context:

- **Proof of Mechanism:** A significant reduction in RTG is direct proof of SGLT2 inhibition at the target organ [1] [2].
- **Dose Selection:** Phase 1 studies use dose-dependent reductions in RTG and increases in UGE to establish pharmacologically active dosing regimens [2].
- **Predicting Efficacy:** Research indicates that patients with a higher baseline RTG may experience a greater HbA1c reduction from SGLT2 inhibitor therapy, highlighting RTG as a potential predictive biomarker [5] [6].
- **Understanding Upregulation:** In T2DM, renal glucose reabsorption is often increased due to upregulation of SGLT2, which raises the RTG and contributes to hyperglycemia. **Canagliflozin** counteracts this pathological state [7] [2].

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Effect of canagliflozin on renal threshold for glucose, ... [pubmed.ncbi.nlm.nih.gov]
2. Mechanism of Action [njmedicalconnect.com]
3. Validation of a novel method for determining the renal ... [pubmed.ncbi.nlm.nih.gov]
4. Validation of a Novel Method for Determining the Renal ... [pmc.ncbi.nlm.nih.gov]
5. Renal threshold for glucose reabsorption predicts diabetes ... [pmc.ncbi.nlm.nih.gov]
6. Characteristics and Impact Factors of Renal Threshold for ... [kms.org]
7. Renal sodium-glucose cotransporter inhibition in the ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Quantitative Effects on Renal Glucose Handling]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b522556#canagliflozin-renal-threshold-for-glucose-rtg>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)